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Compound of Interest

Compound Name: Hmetd

Cat. No.: B1238430

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the performance characteristics of two primary
explosives: Hexamethylene Triperoxide Diamine (HMTD) and lead azide. The information
presented is collated from a range of scientific literature and technical reports, with a focus on
guantitative data and detailed experimental methodologies.

Executive Summary

Hexamethylene Triperoxide Diamine (HMTD) and lead azide are both highly sensitive primary
explosives used to initiate detonation in less sensitive secondary explosives. While HMTD was
historically used in mining applications due to its high initiating power and low production cost,
it has been largely superseded by the more chemically stable lead azide in most formal
applications.[1] Lead azide, in its various forms (e.g., dextrinated), has become a standard in
military and commercial detonators.[1] This guide delves into a detailed comparison of their key
performance metrics, providing researchers with the necessary data to understand their
respective advantages and limitations.

Data Presentation: Quantitative Performance
Comparison

The following tables summarize the key quantitative performance data for HMTD and lead
azide.
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Property HMTD Lead Azide Source(s)
Chemical Formula CeH12N206 Pb(Ns)2 [1]
Molar Mass ( g/mol ) 208.17 291.24 [1]
Density (g/cm?3) 0.88-1.57 4.71 [1]
Detonation Velocity

4511 - 5100 ~5180 [1][2]
(m/s)
Heat of Explosion -~ -~

Not specified Not specified
(kJ/kg)
Ignition Temperature
“C) ~200 (decomposes) ~350 (explodes)
Impact Sensitivity High High [1]
Friction Sensitivity High High [1]

Table 1. General and Performance Properties

© 2025 BenchChem. All rights reserved. 2/12 Tech Support


https://en.wikipedia.org/wiki/Hexamethylene_triperoxide_diamine
https://en.wikipedia.org/wiki/Hexamethylene_triperoxide_diamine
https://en.wikipedia.org/wiki/Hexamethylene_triperoxide_diamine
https://en.wikipedia.org/wiki/Hexamethylene_triperoxide_diamine
https://scispace.com/pdf/velocity-of-detonation-vod-measurement-techniques-practical-3y1boerp9a.pdf
https://en.wikipedia.org/wiki/Hexamethylene_triperoxide_diamine
https://en.wikipedia.org/wiki/Hexamethylene_triperoxide_diamine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1238430?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Validation & Comparative
Check Availability & Pricing

Stimulus HMTD Lead Azide Source(s)
Highly sensitive, can Highly sensitive, can

Impact detonate with detonate with [1]
moderate shock. moderate shock.
Highly sensitive, Highly sensitive,

Friction initiation by friction is particularly in its [1][3]

a significant hazard.

crystalline form.

Sensitive, can be

Sensitive, can be

Static Electricity initiated by static initiated by static [1]
discharge. discharge.

Heat Decomposes at 75°C,  Explodes at

ea

ignites at 200°C. approximately 350°C.
Sensitivity increases

Light (UV) with exposure to UV Not specified [1]
light.

Table 2: Sensitivity to External Stimuli
Property HMTD Lead Azide Source(s)

Unstable, especially in
] B the presence of acids,
Chemical Stability
bases, and most

metals.

More chemically
stable than HMTD, but o
can react with copper,

brass, or zinc.

Poor thermal stability,
- decomposes at
Thermal Stability )
relatively low

temperatures.

Good thermal stability
under normal storage

conditions.

Low volatility, but can

Volatility ] Non-volatile solid.
sublime slowly.
Hygroscopicity Not specified Low
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Table 3: Stability Characteristics

Experimental Protocols

This section outlines the general methodologies for key experiments cited in the comparison of
HMTD and lead azide.

Synthesis of Hexamethylene Triperoxide Diamine
(HMTD)

The synthesis of HMTD involves the reaction of hexamine with hydrogen peroxide in the
presence of an acid catalyst, typically citric acid.[1][4][5]

Materials:

Hexamine (CeH12Na4)

e Hydrogen Peroxide (H202, 30% solution)
e Citric Acid (CeHsO?7)

 Distilled Water

e Methanol

* Ice bath

o Beakers and stirring apparatus

Filtration apparatus (e.g., Buchner funnel)
Procedure:

o A solution of hexamine in hydrogen peroxide is prepared in a beaker and cooled in an ice
bath to maintain a low temperature.[4]

 Citric acid is slowly added to the cooled and stirred solution. The temperature should be
carefully monitored and maintained near 0°C.
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The reaction mixture is stirred for several hours at a low temperature.

After the initial reaction period, the mixture is allowed to slowly warm to room temperature
and stirring is continued.

The precipitated white crystalline HMTD is collected by vacuum filtration.

The collected product is washed thoroughly with distilled water to remove any unreacted
starting materials and acid catalyst.[4]

A final wash with methanol can be performed to aid in drying.

The HMTD is then carefully dried. It is crucial to avoid any sources of ignition, friction, or
impact during this step.

Synthesis of Lead Azide (Pb(Ns)2)

Lead azide is typically synthesized by the reaction of a soluble lead salt, such as lead(ll)
nitrate, with an alkali metal azide, like sodium azide, in an aqueous solution.[6][7][8]

Materials:

Lead(ll) Nitrate (Pb(NOs)z2) or Lead(ll) Acetate (Pb(CHsCOO)2)
Sodium Azide (NaNs)

Dextrin (optional, as a crystal modifier)

Distilled Water

Beakers and stirring apparatus

Filtration apparatus

Procedure:

o A solution of lead(ll) nitrate is prepared in distilled water. If dextrin is used to control crystal
size, it is dissolved in this solution.
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o A separate solution of sodium azide is prepared in distilled water.

e The sodium azide solution is slowly added to the stirred lead(ll) nitrate solution.[6] A white
precipitate of lead azide will form immediately.

e The reaction mixture is stirred for a period to ensure complete precipitation.
e The precipitated lead azide is collected by filtration.
e The product is washed with distilled water to remove soluble byproducts.

e The lead azide is then carefully dried under controlled conditions, often stored wet to reduce
its sensitivity.

Determination of Detonation Velocity (Dautriche Method)

The Dautriche method is a comparative technique used to determine the detonation velocity of
an explosive.[2][9][10][11]

Principle: A length of detonating cord with a known, uniform detonation velocity is initiated at
two points by the explosive being tested. The point at which the two detonation waves in the
cord collide is used to calculate the detonation velocity of the test explosive.

Apparatus:

o A sample of the explosive to be tested, typically packed in a tube of known length.

A length of detonating cord with a certified, known detonation velocity.

A lead or other soft metal plate.

A detonator.

Measuring instruments (ruler, calipers).

Procedure:

e The explosive sample is carefully loaded into a tube of a predetermined length.
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o Two holes are made in the tube at a precisely measured distance apart.

e Asingle piece of detonating cord is passed through both holes, forming a loop. The ends of
the cord are positioned together at a point equidistant from the two entry points into the
explosive.

e The explosive is initiated at one end.

e As the detonation front travels down the explosive, it initiates the detonating cord at the two
points where the cord enters the tube.

» Two detonation waves travel in opposite directions along the detonating cord.

o The point of collision of these two waves will leave a distinct mark on the lead plate placed
beneath the cord.

e The distance from the center point between the two cord ends to the collision mark is
measured.

o The detonation velocity of the test explosive (Dx) is calculated using the formula: Dx = (L *
D.) /(2 * X) Where:

o L is the distance between the two points where the detonating cord enters the explosive.
o D. is the known detonation velocity of the detonating cord.

o X s the distance from the center point to the collision mark on the lead plate.

Determination of Impact Sensitivity (BAM Drop Hammer
Test)

The BAM (Bundesanstalt fir Materialprifung) drop hammer test is a standardized method to
determine the sensitivity of an explosive to impact.[12][13][14][15][16]

Principle: A sample of the explosive is subjected to the impact of a falling weight from a
specified height. The outcome (explosion or no explosion) is recorded, and the 50% probability
of initiation is determined.
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Apparatus:

 BAM Drop Hammer apparatus, consisting of a drop weight, guide rails, an anvil, and a
release mechanism.

o Steel sleeves and pins to contain the sample.
o A device for measuring the sample volume.
Procedure:

o Asmall, measured sample of the explosive (typically around 40 mm3) is placed in the steel
sleeve and confined by the steel pins.

e The assembly is placed on the anvil of the drop hammer apparatus.

o Adrop weight of a specified mass is raised to a known height.

e The weight is released and allowed to fall onto the sample.

o The result (explosion, identified by sound, flash, or smoke) is recorded.

e The test is repeated multiple times at different drop heights using a statistical method (e.qg.,
the Bruceton "up-and-down" method) to determine the height at which there is a 50%
probability of causing an explosion. This is then converted to an impact energy value.

Determination of Friction Sensitivity (BAM Friction Test)

The BAM friction test is a standardized method to assess the sensitivity of an explosive to
frictional stimuli.[17][18][19][20][21]

Principle: A small sample of the explosive is subjected to friction between a stationary porcelain
pin and a moving porcelain plate under a specified load. The occurrence of an explosion is
recorded.

Apparatus:
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o BAM Friction Tester, consisting of a weighted lever arm with a porcelain pin and a movable
porcelain plate.

o A set of weights to apply a known load.
Procedure:
o Asmall, measured amount of the explosive is spread on the porcelain plate.

e The porcelain pin is lowered onto the sample, and a specific load is applied using the
weighted lever arm.

e The porcelain plate is then moved back and forth under the pin for a set distance and speed.
e The result (explosion, crackling, or no reaction) is observed and recorded.

e The test is repeated with varying loads to determine the lowest load at which an explosion
occurs in a specified number of trials (e.g., 1 in 6).

Mandatory Visualizations

The following diagrams illustrate key processes and comparisons related to HMTD and lead
azide.

Reactants

Citric Acid (catalyst)
Hydrogen Peroxide (30%) (H—
Hexamine
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Caption: Synthesis workflow for Hexamethylene Triperoxide Diamine (HMTD).
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Caption: Synthesis workflow for Lead Azide.
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Caption: Logical relationship of key performance properties of HMTD and Lead Azide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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